5-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H13N7O3/c1-8-5-11(21-24-8)14(23)16-7-13-19-18-12-6-10(3-4-22(12)13)15-17-9(2)20-25-15/h3-6H,7H2,1-2H3,(H,16,23)
• InChI Key: HGFOHWFWFGDKMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=NN=C3N2C=CC(=C3)C4=NC(=NO4)C
• Molecular Formula: C15H13N7O3
• Molecular Weight: 339.31 g/mol

Description

5-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H13N7O3 and its molecular weight is 339.315. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

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Energetic Materials

. These compounds play a crucial role in explosives and propellants.

Fluorescent Dyes and OLEDs

. Their unique electronic properties make them suitable for these applications.

Sensors

. They can serve as molecular probes for detecting specific analytes.

Insecticides

. Researchers have investigated their potential as environmentally friendly insecticides.

Organic Synthesis

Due to their low aromaticity and weak O–N bond, 1,2,4-oxadiazoles can rearrange into other heterocycles. .

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-oxadiazole motif, which is present in this compound, are known to have various therapeutic focuses . For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

For example, 1,2,4-oxadiazole derivatives have been found to inhibit certain enzymes, thereby affecting the biochemical pathways within the cell .

Biochemical Pathways

For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms, which play a crucial role in many physiological processes .

Pharmacokinetics

The presence of the 1,2,4-oxadiazole motif in this compound suggests that it may have good bioavailability, as this motif is frequently encountered in active pharmaceutical ingredients .

Result of Action

For example, some 1,2,4-oxadiazole derivatives have been recognized as having potential therapeutic effects in cancer therapy .